3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 3-[(E)-3-(4-ethylphenyl)prop-2-enoyl]-2-hydroxycyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H16O3/c1-2-13-7-9-14(10-8-13)11-12-16(19)15-5-3-4-6-17(20)18(15)21/h3-12H,2H2,1H3,(H,20,21)/b12-11+
• InChI Key: JSQJYRANLSFUKX-VAWYXSNFSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/C(=O)C2=C(C(=O)C=CC=C2)O
• SMILES: CCC1=CC=C(C=C1)C=CC(=O)C2=C(C(=O)C=CC=C2)O

Description

3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one, also known as EHCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EHCA is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 322.39 g/mol.

Scientific Research Applications

3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. It has also been shown to have neuroprotective effects and can be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. In agriculture, 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to have insecticidal and fungicidal properties and can be used as a natural pesticide. In material science, 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to have photoluminescent properties and can be used in the development of new materials for optoelectronic devices.

Mechanism of Action

The mechanism of action of 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammation process. It has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response. In addition, 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to modulate the activity of certain ion channels and receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α), in vitro and in vivo. It has also been found to inhibit the proliferation and migration of cancer cells and induce apoptosis. In addition, 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been found to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.

Advantages and Limitations for Lab Experiments

3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds with similar properties. However, 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has some limitations for lab experiments. It has low water solubility, which can make it difficult to dissolve in aqueous solutions. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several potential future directions for the study of 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one. One direction is the development of new 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one derivatives with improved properties, such as increased solubility and bioavailability. Another direction is the investigation of the mechanisms underlying 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one's neuroprotective effects, which could lead to the development of new treatments for neurodegenerative diseases. Additionally, the insecticidal and fungicidal properties of 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one could be further explored for their potential applications in agriculture.

Synthesis Methods

3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-ethylphenylacetic acid with acetic anhydride in the presence of a catalytic amount of sulfuric acid to form 3-(4-ethylphenyl)-2-hydroxy-2,4,6-cycloheptatrien-1-one. The resulting product is then reacted with acetyl chloride and triethylamine to form 3-[3-(4-Ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one. The overall yield of the synthesis is around 60%.